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Compound of Interest

Compound Name: Whnk-IN-11

Cat. No.: B611816

Audience: Researchers, scientists, and drug development professionals.

Introduction

Wnk-IN-11 is a potent and selective allosteric inhibitor of With-No-Lysine (WNK) kinases, with
a reported ICso of 4 nM for WNKZ1.[1][2] It is a valuable tool for studying the WNK signaling
pathway, which is crucial for regulating electrolyte homeostasis and blood pressure.[3] Accurate
and reproducible experimental results depend on the correct preparation and storage of Wnk-
IN-11 stock solutions. This document provides a detailed protocol and best practices for
handling this compound.

Physicochemical and Solubility Data

Proper dissolution is critical for creating accurate stock concentrations. Wnk-IN-11 is insoluble
in water but shows good solubility in dimethyl sulfoxide (DMSO).[2][4] It is highly recommended
to use fresh, anhydrous DMSO, as hygroscopic (moisture-absorbing) DMSO can significantly
reduce the solubility of the compound.[2][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b611816?utm_src=pdf-interest
https://www.benchchem.com/product/b611816?utm_src=pdf-body
https://www.abmole.com/products/wnk-in-11.html
https://www.selleckchem.com/products/wnk-in-11.html
https://pubmed.ncbi.nlm.nih.gov/39265537/
https://www.benchchem.com/product/b611816?utm_src=pdf-body
https://www.benchchem.com/product/b611816?utm_src=pdf-body
https://www.benchchem.com/product/b611816?utm_src=pdf-body
https://www.selleckchem.com/products/wnk-in-11.html
https://www.targetmol.com/compound/wnk-in-11
https://www.selleckchem.com/products/wnk-in-11.html
https://www.medchemexpress.com/WNK-IN-11.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 462.4 g/mol [1112]15]16]
CAS Number 2123489-30-3 [1][2][5][6]
Appearance White to off-white crystalline 5]

solid
Solubility in DMSO 25 - 150 mg/mL [1112][4115116]
(54.07 - 324.39 mM) [4][5]
Solubility in Ethanol ~3 - 32 mg/mL [2][6]
Solubility in Water Insoluble [2][4]

Note: The reported solubility in DMSO varies between suppliers. It is recommended to start
with a lower to mid-range concentration (e.g., 50-100 mM) to ensure complete dissolution.
Sonication or gentle warming may be required to fully dissolve the compound.[4][5]

Recommended Storage Conditions

To maintain the stability and activity of Wnk-IN-11, it is imperative to adhere to the correct
storage conditions for both the solid powder and solvated stock solutions. To avoid degradation
from multiple freeze-thaw cycles, stock solutions should be aliquoted into single-use volumes.

[4107]

Form Temperature Duration Source(s)
Solid Powder -20°C > 3 years [1112]5]

4°C 2 years [1][5]

In Solvent (DMSO) -80°C 6 months to 2 years [L112][415][7]
-20°C 1 month to 1 year [L112115171

Note: There is variability in the recommended storage duration for solutions. For maximum
reproducibility, it is best practice to use the most conservative storage times (e.g., 6 months at
-80°C, 1 month at -20°C) and prepare fresh stocks when possible.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.abmole.com/products/wnk-in-11.html
https://www.selleckchem.com/products/wnk-in-11.html
https://www.medchemexpress.com/WNK-IN-11.html
https://www.caymanchem.com/product/29676/wnk-in-11
https://www.abmole.com/products/wnk-in-11.html
https://www.selleckchem.com/products/wnk-in-11.html
https://www.medchemexpress.com/WNK-IN-11.html
https://www.caymanchem.com/product/29676/wnk-in-11
https://www.medchemexpress.com/WNK-IN-11.html
https://www.abmole.com/products/wnk-in-11.html
https://www.selleckchem.com/products/wnk-in-11.html
https://www.targetmol.com/compound/wnk-in-11
https://www.medchemexpress.com/WNK-IN-11.html
https://www.caymanchem.com/product/29676/wnk-in-11
https://www.targetmol.com/compound/wnk-in-11
https://www.medchemexpress.com/WNK-IN-11.html
https://www.selleckchem.com/products/wnk-in-11.html
https://www.caymanchem.com/product/29676/wnk-in-11
https://www.selleckchem.com/products/wnk-in-11.html
https://www.targetmol.com/compound/wnk-in-11
https://www.targetmol.com/compound/wnk-in-11
https://www.medchemexpress.com/WNK-IN-11.html
https://www.benchchem.com/product/b611816?utm_src=pdf-body
https://www.targetmol.com/compound/wnk-in-11
https://www.medchemexpress.com/wnk-in-11-d3.html
https://www.abmole.com/products/wnk-in-11.html
https://www.selleckchem.com/products/wnk-in-11.html
https://www.medchemexpress.com/WNK-IN-11.html
https://www.abmole.com/products/wnk-in-11.html
https://www.medchemexpress.com/WNK-IN-11.html
https://www.abmole.com/products/wnk-in-11.html
https://www.selleckchem.com/products/wnk-in-11.html
https://www.targetmol.com/compound/wnk-in-11
https://www.medchemexpress.com/WNK-IN-11.html
https://www.medchemexpress.com/wnk-in-11-d3.html
https://www.abmole.com/products/wnk-in-11.html
https://www.selleckchem.com/products/wnk-in-11.html
https://www.medchemexpress.com/WNK-IN-11.html
https://www.medchemexpress.com/wnk-in-11-d3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocol: Preparation of a 100 mM
Wnk-IN-11 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution, a common concentration
for laboratory use.

Materials

¢ Wnk-IN-11 powder (Formula Weight: 462.4 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Bath sonicator (optional, but recommended)

Procedure

o Equilibration: Allow the vial of Wnk-IN-11 powder to equilibrate to room temperature for 15-
20 minutes before opening to prevent condensation of moisture.

» Calculation: Calculate the mass of Wnk-IN-11 required. To prepare 1 mL of a 100 mM stock
solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
o Mass (mg) = 0.1 mol/L x 0.001 L x 462.4 g/mol x 1000 mg/g = 46.24 mg

e Weighing: Carefully weigh out 46.24 mg of Wnk-IN-11 powder and transfer it to a sterile
tube.

o Dissolution:
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o Add 1 mL of anhydrous DMSO to the tube containing the powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Ensuring Complete Solubility:
o Visually inspect the solution for any undissolved particles.

o If particulates remain, sonicate the tube in a water bath for 5-10 minutes or until the
solution is clear.[4] Gentle warming (e.g., 37°C) can also be applied.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile, clearly labeled cryovials.

[7]

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for
shorter-term use (up to 1 month).[2][4]

Workflow Visualization

The following diagram outlines the key steps for preparing and storing Wnk-IN-11 stock
solutions.
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Preparation

1. Weigh Wnk-IN-11 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve
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4. Aliguot into Single-Use Tubes

5. Store at < -20°C ( -80°C Recommended)

Click to download full resolution via product page

Workflow for Wnk-IN-11 stock solution preparation and storage.

Handling and Best Practices

¢ Solvent Quality: Always use fresh, high-purity, anhydrous DMSO to ensure maximum
solubility and stability.[2]
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e Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.
Aliquoting is critical for maintaining the integrity of the stock solution over time.

o Working Dilutions: For cell-based assays, dilute the stock solution in appropriate cell culture
media immediately before use. The final concentration of DMSO in the culture should be
kept to a minimum (typically <0.1%) to avoid solvent-induced cytotoxicity.[4]

 In Vivo Formulations: For animal studies, specialized formulations are required as DMSO
stocks are not suitable for direct injection. A common vehicle consists of a mixture of
solvents like DMSO, PEG300, Tween 80, and saline.[4] These working solutions should be
prepared fresh daily.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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